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Compound of Interest

Compound Name: Sulfoglycolithocholic acid

Cat. No.: B095263 Get Quote

Essential Safety and Handling of
Sulfoglycolithocholic Acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Sulfoglycolithocholic acid. The following

procedural guidance outlines the necessary personal protective equipment (PPE), operational

protocols, and disposal plans to ensure safe laboratory practices.

Hazard Identification and Safety Data
According to the Safety Data Sheet (SDS) for Glycolithocholic Acid 3-sulfate (sodium salt), a

synonym for Sulfoglycolithocholic acid, the substance is not classified as hazardous

according to the Globally Harmonized System (GHS).[1] No specific hazard pictograms, signal

words, or hazard statements are associated with it.[1] However, standard laboratory safety

precautions should always be observed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b095263?utm_src=pdf-interest
https://www.benchchem.com/product/b095263?utm_src=pdf-body
https://www.benchchem.com/product/b095263?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/35298m.pdf
https://cdn.caymanchem.com/cdn/msds/35298m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties

CAS Number 64936-82-9[1]

Molecular Formula C₂₆H₄₁NO₇S • 2Na[2]

Molecular Weight 557.7 g/mol [2]

Appearance A solid[2]

Solubility Slightly soluble in methanol and water[2]

Storage -20°C[2]

Stability ≥ 4 years[2]

Personal Protective Equipment (PPE)
While Sulfoglycolithocholic acid is not classified as a hazardous substance, adherence to

minimum laboratory PPE standards is essential to ensure personal safety.[3]

Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from potential

splashes or airborne particles.

[3][4]

Hand Protection Disposable nitrile gloves.
Provides a barrier against

incidental skin contact.[3]

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.[3]

Footwear Closed-toe shoes.
Protects feet from spills and

falling objects.[3]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Area Setup:

Ensure the work area, such as a laboratory bench or fume hood, is clean and uncluttered.
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Assemble all necessary equipment and materials before handling the compound.

Put on the required personal protective equipment (lab coat, gloves, and safety glasses).[3]

2. Weighing the Compound:

Use an analytical balance for accurate measurement.

Handle the solid compound carefully to minimize dust generation.

If weighing a significant quantity, consider performing this task within a chemical fume hood

or a balance enclosure.

3. Dissolving the Compound:

Based on its solubility, slowly add the weighed Sulfoglycolithocholic acid to the

appropriate solvent (e.g., methanol or water).[2]

Stir or vortex the solution until the compound is fully dissolved.

4. Storage of Solutions:

Store prepared solutions in clearly labeled, sealed containers.

For long-term storage, refer to the recommended storage conditions, typically -20°C.[2]

Disposal Plan
1. Waste Collection:

Collect waste containing Sulfoglycolithocholic acid in a designated, labeled waste

container.

Do not mix with incompatible waste streams.

2. Neutralization (if required):

While the substance is not classified as a strong acid, if it is mixed with acidic solutions,

neutralization may be necessary before disposal.[5]
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Slowly add a suitable base, such as sodium bicarbonate, to neutralize the acidic waste,

aiming for a neutral pH (around 7).[5]

3. Final Disposal:

Dispose of the chemical waste through your institution's hazardous waste management

program.

For solid, non-hazardous chemicals, some institutions may permit disposal in the normal

trash, provided it is securely contained and labeled.[6] Always confirm your institution's

specific policies.

Ensure compliance with all local, state, and federal regulations regarding chemical waste

disposal.

Experimental Workflow Diagram
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Caption: Workflow for Safe Handling of Sulfoglycolithocholic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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